Cas no 1894124-34-5 (2-ethynyl-1-(propan-2-yl)-1H-imidazole)

• Product Name: 2-ethynyl-1-(propan-2-yl)-1H-imidazole
• CAS No: 1894124-34-5
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD34186599
• CID: 5612235
• PubChem ID: 115011279
• Update Time: 2025-05-21

2-ethynyl-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-1-(propan-2-yl)-1H-imidazole
• 1894124-34-5
• EN300-3432144
• SCHEMBL16803994
• 1H-Imidazole, 2-ethynyl-1-(1-methylethyl)-
• 2-Ethynyl-1-isopropyl-1H-imidazole

• MDL： MFCD34186599
• Inchi： 1S/C8H10N2/c1-4-8-9-5-6-10(8)7(2)3/h1,5-7H,2-3H3
• InChI Key： PQLDQAHXEOJINQ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C#C)C(C)C

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 229.2±23.0 °C(Predicted)
• pka: 5.51±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-ethynyl-1-(propan-2-yl)-1H-imidazole

Recent Advances in the Study of 2-ethynyl-1-(propan-2-yl)-1H-imidazole (CAS: 1894124-34-5): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-ethynyl-1-(propan-2-yl)-1H-imidazole (CAS: 1894124-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-ethynyl-1-(propan-2-yl)-1H-imidazole as a building block in medicinal chemistry. Its imidazole core, coupled with the ethynyl and isopropyl substituents, provides a scaffold that can be readily modified to enhance binding affinity and selectivity for various biological targets. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting enzymes such as kinases and proteases, which are critical in numerous disease pathways.

One of the most notable advancements involves the use of 2-ethynyl-1-(propan-2-yl)-1H-imidazole in click chemistry applications. The ethynyl group facilitates efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of complex molecular architectures. This property has been exploited in the development of bioconjugates and probes for studying protein-protein interactions and cellular processes.

In addition to its synthetic utility, preliminary pharmacological evaluations have revealed promising bioactivity profiles for derivatives of 2-ethynyl-1-(propan-2-yl)-1H-imidazole. For instance, certain analogs have demonstrated potent anti-inflammatory and anticancer activities in vitro and in vivo. These findings suggest that further optimization of this scaffold could lead to the discovery of new therapeutic agents for treating chronic inflammatory diseases and malignancies.

Despite these encouraging results, challenges remain in the development of 2-ethynyl-1-(propan-2-yl)-1H-imidazole-based drugs. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the potential of this compound into clinical applications.

In conclusion, 2-ethynyl-1-(propan-2-yl)-1H-imidazole (CAS: 1894124-34-5) represents a valuable tool in chemical biology and a promising lead for drug discovery. Ongoing research efforts are expected to uncover new applications and optimize its therapeutic potential, making it a compound of enduring interest in the pharmaceutical industry.